Cas no 138085-04-8 (Ethyl 8-hydroxyquinoline-2-carboxylate)

• Product Name: Ethyl 8-hydroxyquinoline-2-carboxylate
• CAS No: 138085-04-8
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1038237
• PubChem ID: 70700931
• Update Time: 2025-06-12

Ethyl 8-hydroxyquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-hydroxyquinoline-2-carboxylate
• DTXSID70743710
• 138085-04-8
• A886315
• Ethyl8-hydroxyquinoline-2-carboxylate
• DB-401621
• CS-0361620
• SB68927
• SCHEMBL17652250

• MDL： MFCD06204596
• Inchi： 1S/C12H11NO3/c1-2-16-12(15)9-7-6-8-4-3-5-10(14)11(8)13-9/h3-7,14H,2H2,1H3
• InChI Key： GWBYQVQAJUJDDO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C2C=CC=C(C2=N1)O)=O

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4Ų

Additional information on Ethyl 8-hydroxyquinoline-2-carboxylate

Recent Advances in the Study of Ethyl 8-hydroxyquinoline-2-carboxylate (CAS: 138085-04-8)

Ethyl 8-hydroxyquinoline-2-carboxylate (CAS: 138085-04-8) is a derivative of 8-hydroxyquinoline, a compound known for its versatile biological activities, including antimicrobial, anticancer, and metal-chelating properties. Recent studies have focused on exploring its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

One of the key areas of interest in recent research is the synthesis and optimization of Ethyl 8-hydroxyquinoline-2-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) described an efficient synthetic route for this compound, emphasizing its scalability and purity. The researchers utilized a multi-step process involving esterification and hydroxylation, achieving a high yield of the target compound. The study also highlighted the importance of optimizing reaction conditions to minimize by-products and improve overall efficiency.

In terms of biological activities, Ethyl 8-hydroxyquinoline-2-carboxylate has shown promising results in vitro and in vivo. A recent investigation published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated its potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential enzymes, making it a potential candidate for the development of new antibiotics.

Another significant finding comes from a study in the European Journal of Medicinal Chemistry (2023), which explored the anticancer properties of Ethyl 8-hydroxyquinoline-2-carboxylate. The researchers found that the compound exhibited selective cytotoxicity against several cancer cell lines, including breast and lung cancer cells, while showing minimal toxicity to normal cells. Further mechanistic studies revealed that the compound induces apoptosis through the activation of caspase-3 and -9, suggesting its potential as a chemotherapeutic agent.

Beyond its antimicrobial and anticancer activities, Ethyl 8-hydroxyquinoline-2-carboxylate has also been investigated for its metal-chelating properties. A study in the Journal of Inorganic Biochemistry (2023) reported that the compound forms stable complexes with transition metals such as copper and zinc. These complexes were found to possess enhanced antioxidant activity, which could be beneficial in the treatment of oxidative stress-related diseases, including neurodegenerative disorders.

In conclusion, recent research on Ethyl 8-hydroxyquinoline-2-carboxylate (CAS: 138085-04-8) underscores its multifaceted biological activities and potential therapeutic applications. The compound's antimicrobial, anticancer, and metal-chelating properties make it a promising candidate for further development in medicinal chemistry. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to pave the way for clinical translation.